Cas no 945743-57-7 (3-Iodo-1-[3-iodo-6-(4-methylphenyl)-2-octoxynaphthalen-1-yl]-6-(4-methylphenyl)-2-octoxynaphthalene)

• Product Name: 3-Iodo-1-[3-iodo-6-(4-methylphenyl)-2-octoxynaphthalen-1-yl]-6-(4-methylphenyl)-2-octoxynaphthalene
• CAS No: 945743-57-7
• MF: C₅₀H₅₆I₂O₂
• MW: 942.787399291992
• CID: 2190973
• Update Time: 2023-08-07

3-Iodo-1-[3-iodo-6-(4-methylphenyl)-2-octoxynaphthalen-1-yl]-6-(4-methylphenyl)-2-octoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• (S)-3,3-diiodo-2,2-bis(octyloxy)-6,6-dip-tolyl-1,1-binaphthyl
• 3-iodo-1-[3-iodo-6-(4-methylphenyl)-2-octoxynaphthalen-1-yl]-6-(4-methylphenyl)-2-octoxynaphthalene
• 3,3'-Diiodo-6,6'-bis(4-methylphenyl)-2,2'-bis(octyloxy)-1,1'-binaphthalene
• 2,2'-Bis(octyloxy)-3,3'-diiodo-6,6'-bis(4-methylphenyl)-1,1'-binaphthalene
• 3-Iodo-1-[3-iodo-6-(4-methylphenyl)-2-octoxynaphthalen-1-yl]-6-(4-methylphenyl)-2-octoxynaphthalene

• Inchi： 1S/C50H56I2O2/c1-5-7-9-11-13-15-29-53-49-45(51)33-41-31-39(37-21-17-35(3)18-22-37)25-27-43(41)47(49)48-44-28-26-40(38-23-19-36(4)20-24-38)32-42(44)34-46(52)50(48)54-30-16-14-12-10-8-6-2/h17-28,31-34H,5-16,29-30H2,1-4H3
• InChI Key： FRPFNAMYUVICHQ-UHFFFAOYSA-N
• SMILES： IC1=CC2C=C(C3C=CC(C)=CC=3)C=CC=2C(=C1OCCCCCCCC)C1=C(C(=CC2C=C(C3C=CC(C)=CC=3)C=CC1=2)I)OCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 19
• Complexity: 940
• Topological Polar Surface Area: 18.5